Cas no 1270474-70-8 (3-(4-bromo-2-nitrophenyl)morpholine)

• Product Name: 3-(4-bromo-2-nitrophenyl)morpholine
• CAS No: 1270474-70-8
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6177994
• PubChem ID: 129944447
• Update Time: 2025-06-08

3-(4-bromo-2-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-nitrophenyl)morpholine
• 1270474-70-8
• EN300-1914643

• Inchi： 1S/C10H11BrN2O3/c11-7-1-2-8(10(5-7)13(14)15)9-6-16-4-3-12-9/h1-2,5,9,12H,3-4,6H2
• InChI Key： UDAWAAXANABPIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1COCCN1

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(4-bromo-2-nitrophenyl)morpholine

3-(4-Bromo-2-nitrophenyl)morpholine (CAS No. 1270474-70-8): A Comprehensive Overview

3-(4-Bromo-2-nitrophenyl)morpholine (CAS No. 1270474-70-8) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a morpholine ring and a substituted phenyl group. The presence of the bromo and nitro functionalities on the phenyl ring imparts specific reactivity and biological properties, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-(4-bromo-2-nitrophenyl)morpholine can be represented as C₁₁H₁₂BrN₂O₂. The morpholine ring, a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom, is known for its excellent solubility in both polar and non-polar solvents. This property makes it a valuable scaffold in the design of drug candidates with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in the use of 3-(4-bromo-2-nitrophenyl)morpholine as a key intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of anticancer agents. Research has shown that compounds derived from this scaffold exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(4-bromo-2-nitrophenyl)morpholine effectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Beyond cancer research, 3-(4-bromo-2-nitrophenyl)morpholine has also shown promise in the treatment of neurodegenerative diseases. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 3-(4-bromo-2-nitrophenyl)morpholine-based molecules could be potential candidates for the development of new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 3-(4-bromo-2-nitrophenyl)morpholine is another key factor contributing to its widespread use in chemical research. The bromo and nitro groups on the phenyl ring can be readily functionalized through various chemical transformations, allowing for the preparation of a wide range of structurally diverse compounds. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce different substituents at the bromo position, thereby expanding the chemical space available for drug discovery efforts.

In addition to its synthetic utility, 3-(4-bromo-2-nitrophenyl)morpholine has been extensively studied for its biological properties. One area of focus has been its potential as an inhibitor of specific enzymes involved in disease pathways. A study published in the Biochemical Journal reported that certain derivatives of this compound exhibited selective inhibition of protein kinases, which are key regulators of cellular processes such as cell cycle progression and apoptosis. This selective inhibition could have significant implications for the development of targeted therapies for various diseases.

The safety profile of 3-(4-bromo-2-nitrophenyl)morpholine is another important consideration in its use as a pharmaceutical intermediate. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 3-(4-bromo-2-nitrophenyl)morpholine (CAS No. 1270474-70-8) is a highly valuable compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive scaffold for the development of novel bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the field of medicinal chemistry.